Cas no 1489490-62-1 (4-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)-benzylamine)

• Product Name: 4-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)-benzylamine
• CAS No: 1489490-62-1
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 5151174
• Update Time: 2025-06-26

4-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)-benzylamine Chemical and Physical Properties

Names and Identifiers

• 4-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)-benzylamine

• Inchi： 1S/C13H16N4/c14-9-10-4-6-11(7-5-10)13-16-15-12-3-1-2-8-17(12)13/h4-7H,1-3,8-9,14H2
• InChI Key： TYKLSXUCKNXDPQ-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(C2N3C(=NN=2)CCCC3)C=C1

Additional information on 4-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)-benzylamine

Introduction to 4-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)-benzylamine (CAS No. 1489490-62-1)

4-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)-benzylamine, identified by the CAS number 1489490-62-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyridine class of heterocyclic molecules, which are renowned for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a benzylamine moiety linked to a 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine core, a configuration that suggests a high degree of molecular complexity and functional diversity.

The 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine scaffold is particularly noteworthy due to its ability to interact with various biological targets. This scaffold has been extensively studied for its potential in modulating enzyme activity and receptor binding. In particular, the triazolopyridine moiety is known to exhibit properties that make it suitable for the development of drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer. The benzylamine group appended to this core further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of designing molecules with multi-target interactions. The compound 4-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)-benzylamine exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular entity. This design approach has shown promise in improving therapeutic efficacy while minimizing side effects. The combination of the triazolopyridine and benzylamine components allows for selective binding to specific biological pathways without undue interference with other systems.

In the context of drug discovery pipelines, 4-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)-benzylamine represents a valuable scaffold for further derivatization and optimization. Researchers have leveraged its structural features to develop analogs with enhanced potency and selectivity. For instance, modifications to the benzylamine group have been explored to improve metabolic stability and reduce toxicity. Similarly， alterations to the triazolopyridine core have aimed at fine-tuning interactions with target proteins.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it a candidate for use in agrochemicals and specialty chemicals where similar heterocyclic structures are known to exhibit bioactivity. Additionally， the 5，6，7，8-tetrahydro-[1，2，4]-triazolo[4，3-a]pyridine scaffold is being investigated for its role in material science， particularly in the development of organic semiconductors and ligands for catalytic processes.

From a synthetic chemistry perspective， CAS No. 1489490-62-1 poses an intriguing challenge due to its complex architecture。 The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity。 Advances in synthetic methodologies， such as transition-metal-catalyzed cross-coupling reactions， have made it possible to construct such intricate molecules more efficiently than ever before。 These advancements not only facilitate the production of this compound but also enable researchers to explore its derivatives with greater ease.

The pharmacological evaluation of 4-(5，6，7，8-Tetrahydro-[1，2，4]-triazolo[4，3-a]pyridin-3-yl)-benzylamine has revealed several promising properties. Preclinical studies suggest that it may possess anti-inflammatory、antiviral、and even anticancer activities。 These findings are particularly exciting given the growing demand for novel therapeutics that can address unmet medical needs。 The compound's ability to modulate multiple targets makes it an attractive candidate for combination therapies， a strategy that has shown significant success in treating complex diseases.

In conclusion， CAS No. 1489490-62-1 represents a fascinating molecule with broad applications in pharmaceuticals、agrochemicals、and material science。 Its unique structural features and promising biological activities position it as a cornerstone in modern drug discovery efforts。 As research continues to uncover new ways to harness its potential， this compound is poised to play an increasingly important role in addressing some of humanity's most pressing health challenges。